methyl N-{[1-(2-fluorobenzyl)-6-oxo-3-piperidinyl]carbonyl}-beta-alaninate

• IUPAC Name: methyl 3-[[1-[(2-fluorophenyl)methyl]-6-oxopiperidine-3-carbonyl]amino]propanoate
• InChI: InChI=1S/C17H21FN2O4/c1-24-16(22)8-9-19-17(23)13-6-7-15(21)20(11-13)10-12-4-2-3-5-14(12)18/h2-5,13H,6-11H2,1H3,(H,19,23)
• InChI Key: JAGZMUVDOSCXRA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCNC(=O)C1CCC(=O)N(C1)CC2=CC=CC=C2F
• Molecular Formula: C17H21FN2O4
• Molecular Weight: 336.36 g/mol

Description

Methyl N-{[1-(2-fluorobenzyl)-6-oxo-3-piperidinyl]carbonyl}-beta-alaninate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as FUB-CAP and is a derivative of the synthetic cannabinoid family.

Mechanism of Action

FUB-CAP acts as a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system. The endocannabinoid system plays a crucial role in regulating various physiological processes, including pain perception, appetite regulation, and mood modulation. FUB-CAP binds to these receptors, leading to the activation of downstream signaling pathways, resulting in the observed effects.
Biochemical and Physiological Effects:
FUB-CAP has been shown to have various biochemical and physiological effects. One of the main effects of FUB-CAP is the modulation of pain perception. FUB-CAP has been shown to reduce pain perception in various animal models. Additionally, FUB-CAP has been shown to affect appetite regulation, with some studies suggesting that it can increase food intake. FUB-CAP has also been shown to have anxiolytic effects, reducing anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FUB-CAP in lab experiments is its high affinity for cannabinoid receptors. This makes it a potent tool for studying the endocannabinoid system and its role in various physiological processes. Additionally, FUB-CAP is relatively easy to synthesize, making it accessible to researchers. However, one of the main limitations of using FUB-CAP is its potential toxicity. FUB-CAP has been shown to have toxic effects in some animal models, making it important to use caution when handling and using the compound.

Future Directions

There are several potential future directions for research on FUB-CAP. One potential direction is to study the long-term effects of FUB-CAP on the endocannabinoid system and its role in various physiological processes. Additionally, FUB-CAP could be used to study the potential therapeutic applications of cannabinoid receptors in various diseases, including chronic pain, anxiety disorders, and neurodegenerative diseases. Finally, FUB-CAP could be used to develop new synthetic cannabinoids with improved efficacy and reduced toxicity.

Synthesis Methods

FUB-CAP can be synthesized using various methods, including the condensation reaction between 2-fluorobenzylamine and methyl N-(tert-butoxycarbonyl)-beta-alaninate. The reaction is carried out in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-(dimethylamino) pyridine (DMAP). The final product is obtained after purification using column chromatography.

Scientific Research Applications

FUB-CAP has been used in various scientific research studies due to its potential applications in several fields. One of the main applications of FUB-CAP is in the field of neuroscience. FUB-CAP has been shown to have a high affinity for cannabinoid receptors, which are involved in various physiological processes, including pain perception, appetite regulation, and mood modulation. Therefore, FUB-CAP can be used to study the role of cannabinoid receptors in these processes.